Cas no 338949-24-9 (3-Thiomorpholinecarbonitrile, 4-(2-nitrophenyl)-)

• Product Name: 3-Thiomorpholinecarbonitrile, 4-(2-nitrophenyl)-
• CAS No: 338949-24-9
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 1460675
• Update Time: 2024-08-25

3-Thiomorpholinecarbonitrile, 4-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarbonitrile, 4-(2-nitrophenyl)-

• Inchi： 1S/C11H11N3O2S/c12-7-9-8-17-6-5-13(9)10-3-1-2-4-11(10)14(15)16/h1-4,9H,5-6,8H2
• InChI Key： IORUELUUGMRNSV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2[N+]([O-])=O)CCSCC1C#N

Computed Properties

• Exact Mass: 249.05733

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 479.9±45.0 °C(Predicted)
• PSA: 70.17
• pka: -0.82±0.60(Predicted)